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Compound of Interest

Compound Name: Lead chlorate

Cat. No.: B078914

Disclaimer: The following information is for academic and research purposes only. Lead
chlorate is a highly hazardous and toxic substance. Its use in pyrotechnics is obsolete and
strongly discouraged due to extreme sensitivity to friction, impact, and heat, as well as the
toxicity of lead and its compounds. These notes are compiled from historical and chemical
literature and are not an endorsement or guide for practical use. All pyrotechnic activities
should be conducted by trained professionals in a controlled and legal environment.

Introduction

Lead (Il) chlorate, with the chemical formula Pb(ClOs)z, is a powerful oxidizing agent that has
seen limited and historical use in pyrotechnic compositions.[1] Like other chlorates, it provides
the oxygen necessary for the rapid combustion of fuels, a fundamental process in creating
pyrotechnic effects. However, the inherent instability of the chlorate ion, combined with the
toxicity of lead, makes it a particularly dangerous material to handle and employ.[2] Modern
pyrotechnics has largely replaced chlorates with safer alternatives like perchlorates.[3]

These application notes provide a detailed overview of the known properties, historical context,
and significant safety considerations associated with lead chlorate in pyrotechnics. Due to the
scarcity of modern research and the hazardous nature of the compound, specific, validated
experimental protocols for its use are not available. The provided protocols are therefore based
on general principles of pyrotechnic formulation and should be treated as theoretical.

Physicochemical Properties
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A summary of the key physical and chemical properties of lead chlorate is presented in Table
1. Understanding these properties is crucial for assessing its potential behavior in pyrotechnic

mixtures.
Property Value Reference
Chemical Formula Pb(ClO3)2 [4]
Molar Mass 374.11 g/mol [4]
Appearance Colorless monoclinic crystals
Decomposition Temperature 230 °C
Hazards Strong oxidizer, toxic, potential e

explosive

Historical Applications in Pyrotechnics

While specific formulations are scarce in available literature, lead compounds, in general, have
been used historically in pyrotechnics.[5] Lead nitrate, for instance, was used for producing
bright effects.[5] It is plausible that lead chlorate was explored for similar purposes, leveraging
its oxidizing power. However, the extreme sensitivity of chlorate mixtures, especially when
combined with sulfur or certain metals, led to numerous accidents and a general move towards
more stable oxidizers.[6][7] Historical texts like Weingart's "Pyrotechnics” provide a glimpse into
the formulations of that era but do not contain specific recipes utilizing lead chlorate,
highlighting its probable limited and cautious use even in the past.[5]

Experimental Protocols (Theoretical)

The following protocols are theoretical and intended for illustrative purposes only. They are
based on general pyrotechnic principles and do not represent validated procedures for lead
chlorate. Extreme caution is advised.

Synthesis of Lead Chlorate (Theoretical Laboratory
Scale)
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Lead chlorate can be synthesized through a double displacement reaction in an agueous
solution.

Materials:

e Lead (ll) nitrate (Pb(NO3)z2)

e Sodium chlorate (NaClOs)

« Distilled water

» Beakers

e Stirring rod

o Heating plate (optional)

« Filtration apparatus

e Drying oven

Procedure:

o Prepare a saturated solution of lead (Il) nitrate in warm distilled water.
o Prepare a separate saturated solution of sodium chlorate in warm distilled water.

» Slowly add the sodium chlorate solution to the lead (Il) nitrate solution while stirring
continuously.

e Lead chlorate, being less soluble, will precipitate out of the solution.

» Allow the mixture to cool to room temperature and then place it in an ice bath to maximize
precipitation.

« Filter the precipitate using a Buchner funnel and wash with a small amount of cold distilled
water to remove impurities.
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o Carefully dry the collected lead chlorate crystals in a desiccator or a temperature-controlled
oven at a low temperature (well below its decomposition temperature of 230°C).

Click to download full resolution via product page

Caption: Figure 1. Theoretical Synthesis Workflow for Lead Chlorate

Formulation of a Generic Pyrotechnic Composition
(Theoretical)

This theoretical protocol outlines the steps for preparing a generic pyrotechnic compaosition.
The ratios are hypothetical and for illustrative purposes.

Materials:

Lead chlorate (oxidizer)

e Fine charcoal (fuel)

o Dextrin (binder)

» Water/alcohol mixture (solvent)

¢ Non-sparking tools

e Sieves

e Drying screen

Procedure:

¢ Drying: Ensure all ingredients are thoroughly dried before mixing.

» Sieving: Individually pass each component through a fine mesh sieve to ensure uniform
particle size and break up any clumps.
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e Mixing: In a non-sparking container, gently and thoroughly mix the lead chlorate and
charcoal using the diapering method (rolling the components on a sheet of paper).

» Binding: In a separate container, create a slurry of dextrin in a water/alcohol mixture.

o Granulation: Slowly add the binder slurry to the dry mixture and incorporate it until a damp,
crumbly consistency is achieved.

e Granulating: Force the damp mixture through a coarse sieve to form granules.

e Drying: Spread the granules on a drying screen in a well-ventilated area, away from heat and
ignition sources, until completely dry.

Click to download full resolution via product page
Caption: Figure 2. General Pyrotechnic Formulation Workflow

Safety Considerations

The handling of lead chlorate and its compositions requires stringent safety protocols due to
its high reactivity and toxicity.

o Toxicity: Lead is a cumulative poison that can cause severe health problems.[8] Inhalation or
ingestion of lead-containing dust from pyrotechnic compositions is a significant risk.[8]

o Sensitivity: Chlorate-based mixtures are notoriously sensitive to friction, shock, and heat.[6]
The presence of incompatible materials can lead to spontaneous ignition.[6]

e Incompatible Materials:

o Sulfur and Sulfides: Mixtures of chlorates and sulfur are extremely dangerous and can
ignite spontaneously.[6][7]

o Ammonium Compounds: These can react with chlorates to form highly unstable
ammonium chlorate.[6]
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o Acids: Contact with acids can liberate unstable chlorine dioxide gas.[6]

o Metals: Fine metal powders can increase the sensitivity of chlorate mixtures.[3]

Click to download full resolution via product page

Caption: Figure 3. Key Safety Precaution Relationships

Quantitative Data

Specific performance data for lead chlorate in pyrotechnic compositions, such as burn rate or
colorimetric values, is not readily available in the surveyed literature. For comparative
purposes, Table 2 provides general sensitivity data for compositions containing other chlorates.
It is critical to assume that lead chlorate compositions would exhibit similar or even greater

sensitivity.
. Impact Sensitivity Friction Sensitivity

Composition Reference
(9 (N)

Potassium

Perchlorate based 29-7.8 32-160 [9]

flash compositions
Data not available Data not available

Lead Chlorate based ) )
- (assumed to be highly  (assumed to be highly
compositions N N
sensitive) sensitive)

Conclusion

Lead chlorate is a historically recognized but now obsolete pyrotechnic oxidizer. Its high
reactivity and the toxicity of lead make it exceptionally dangerous. The lack of detailed, modern
data on its performance and formulation reflects the pyrotechnic community's shift towards
safer and more stable chemical systems. The information presented here serves as a historical
and safety-focused overview rather than a guide for practical application. Researchers and
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professionals in the field should prioritize the use of modern, well-characterized, and safer
alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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